4-{[(E)-(2,6-dichlorophenyl)methylidene]amino}-N,N-diethylbenzenesulfonamide

• Molecular Formula: C17H18Cl2N2O2S
• Molecular Weight: 385.3 g/mol
• IUPAC Name: 4-[(2,6-dichlorophenyl)methylideneamino]-N,N-diethylbenzenesulfonamide
• InChI: InChI=1S/C17H18Cl2N2O2S/c1-3-21(4-2)24(22,23)14-10-8-13(9-11-14)20-12-15-16(18)6-5-7-17(15)19/h5-12H,3-4H2,1-2H3
• InChI Key: YJFIWMAEXYTFNN-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)N=CC2=C(C=CC=C2Cl)Cl

Description

4-[(E)-[(2,6-DICHLOROPHENYL)METHYLIDENE]AMINO]-N,N-DIETHYLBENZENESULFONAMIDE is a complex organic compound known for its unique chemical structure and properties This compound is characterized by the presence of a dichlorophenyl group, a methylideneamino linkage, and a benzenesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(E)-[(2,6-DICHLOROPHENYL)METHYLIDENE]AMINO]-N,N-DIETHYLBENZENESULFONAMIDE typically involves the condensation of 2,6-dichlorobenzaldehyde with N,N-diethylbenzenesulfonamide in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, often involving refluxing in an organic solvent such as ethanol or methanol. The product is then purified using techniques such as recrystallization or column chromatography .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The use of continuous flow reactors may also be explored to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

4-[(E)-[(2,6-DICHLOROPHENYL)METHYLIDENE]AMINO]-N,N-DIETHYLBENZENESULFONAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and potassium permanganate (KMnO₄).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) or amines (NH₂) are employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

4-[(E)-[(2,6-DICHLOROPHENYL)METHYLIDENE]AMINO]-N,N-DIETHYLBENZENESULFONAMIDE has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-[(E)-[(2,6-DICHLOROPHENYL)METHYLIDENE]AMINO]-N,N-DIETHYLBENZENESULFONAMIDE involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. For example, it may interfere with the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer properties .

Comparison with Similar Compounds

Similar Compounds

• 4-[(E)-(2,6-DICHLOROPHENYL)METHYLIDENE]AMINO-5-(3,4,5-TRIMETHOXYPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• N′-[(2,6-DICHLOROPHENYL)METHYLIDENE]-2-{[3-(TRIFLUOROMETHYL)PHENYL]AMINO}BENZOHYDRAZIDE

Uniqueness

4-[(E)-[(2,6-DICHLOROPHENYL)METHYLIDENE]AMINO]-N,N-DIETHYLBENZENESULFONAMIDE is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its dichlorophenyl group and sulfonamide moiety contribute to its reactivity and potential therapeutic applications .